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Compound of Interest

Compound Name:
Aluminum

trifluoromethanesulfonate

Cat. No.: B1224127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of aluminum trifluoromethanesulfonate, also

known as aluminum triflate. It covers its chemical formula, structure, physicochemical

properties, and key applications in organic synthesis, with a focus on its role as a powerful

Lewis acid catalyst.

Chemical Formula and Structure
Aluminum trifluoromethanesulfonate is an aluminum salt of trifluoromethanesulfonic acid.[1]

The central aluminum atom, in its +3 oxidation state, is ionically bonded to three

trifluoromethanesulfonate (triflate) anions.

Chemical Formula: Al(CF₃SO₃)₃[2]

IUPAC Name: aluminum tris(trifluoromethanesulfonate)[3]

Structure: The triflate anion (CF₃SO₃⁻) is a highly stable, weakly coordinating anion due to the

strong electron-withdrawing nature of the trifluoromethyl group, which delocalizes the negative

charge on the sulfonate group. This property makes aluminum triflate a potent Lewis acid.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1224127?utm_src=pdf-interest
https://www.benchchem.com/product/b1224127?utm_src=pdf-body
https://www.benchchem.com/product/b1224127?utm_src=pdf-body
https://chembk.com/en/chem/ALUMINIUM%20TRIFLUOROMETHANESULFONATE
https://www.guidechem.com/encyclopedia/aluminum-trifluoromethanesulfo-dic27177.html
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-trifluoromethanesulfonate
https://www.researchgate.net/publication/319176718_Metal_Trifluoromethanesulfonate_Catalysis_in_Organic_Synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Al

O⁻O⁻

O⁻

S

O O

C

F

FF

S

OO

C

F

F F

S

O O

C

F

FF

Click to download full resolution via product page

Caption: Structure of Aluminum Trifluoromethanesulfonate.

Physicochemical Properties
Aluminum triflate is a white, crystalline solid that is stable at room temperature.[1][5] It is known

for its hygroscopic nature and should be stored in a dry environment.[2][6]
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Property Value References

Molecular Formula C₃AlF₉O₉S₃ [3][7][8]

Molecular Weight 474.19 g/mol [7][8][9]

Appearance White powder or crystals [2][9]

Melting Point >300 °C [6][9][10][11]

Solubility

Soluble in water, ether,

acetone, acetonitrile, and

diglyme. Poorly soluble in

nitromethane. Sparingly

soluble in SO₂ and SO₂ClF.

[1][2][6][10]

Stability Hygroscopic [2][6]

CAS Number 74974-61-1 [2][3][7]

Synthesis
Aluminum trifluoromethanesulfonate can be prepared through several methods. A common

laboratory-scale synthesis involves the reaction of trifluoromethanesulfonic acid with aluminum

chloride.[1][5] The reaction proceeds by heating the two reactants, followed by cooling

crystallization or solvent evaporation to obtain the pure product.[1]

Another method involves the reaction of trifluoromethanesulfonic acid with a metal alkoxide,

such as aluminum triisopropylate.[12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-trifluoromethanesulfonate
https://www.chemscene.com/product/74974-61-1.html
https://www.scbt.com/p/aluminum-trifluoromethanesulfonate-74974-61-1
https://www.chemscene.com/product/74974-61-1.html
https://www.scbt.com/p/aluminum-trifluoromethanesulfonate-74974-61-1
https://www.ottokemi.com/chemical-synthesis/aluminum-trifluoromethanesulfonate999-a-2468.aspx
https://www.guidechem.com/encyclopedia/aluminum-trifluoromethanesulfo-dic27177.html
https://www.ottokemi.com/chemical-synthesis/aluminum-trifluoromethanesulfonate999-a-2468.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7387584.aspx
https://www.ottokemi.com/chemical-synthesis/aluminum-trifluoromethanesulfonate999-a-2468.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7387584.htm
https://www.fishersci.com/store/msds?partNumber=AC383260100&productDescription=ALUMINIUM+TRIFLUOROMETHA+10GR&vendorId=VN00032119&countryCode=US&language=en
https://chembk.com/en/chem/ALUMINIUM%20TRIFLUOROMETHANESULFONATE
https://www.guidechem.com/encyclopedia/aluminum-trifluoromethanesulfo-dic27177.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7387584.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7387584.htm
https://www.guidechem.com/encyclopedia/aluminum-trifluoromethanesulfo-dic27177.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7387584.aspx
https://www.guidechem.com/encyclopedia/aluminum-trifluoromethanesulfo-dic27177.html
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-trifluoromethanesulfonate
https://www.chemscene.com/product/74974-61-1.html
https://www.benchchem.com/product/b1224127?utm_src=pdf-body
https://chembk.com/en/chem/ALUMINIUM%20TRIFLUOROMETHANESULFONATE
https://www.chembk.com/en/chem/ALUMINUM%20TRIFLATE
https://chembk.com/en/chem/ALUMINIUM%20TRIFLUOROMETHANESULFONATE
https://patents.google.com/patent/DE10353934A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Aluminum Trifluoromethanesulfonate

Trifluoromethanesulfonic Acid

Reaction

Aluminum Chloride

Aluminum Trifluoromethanesulfonate

Purification

Pure Product

Click to download full resolution via product page

Caption: General synthesis workflow.

Applications in Organic Synthesis
Aluminum triflate is a versatile and highly effective Lewis acid catalyst in a wide range of

organic transformations. Its water-tolerant nature makes it a more environmentally friendly

alternative to traditional Lewis acids like aluminum chloride.[4][13][14]

Key applications include:

Friedel-Crafts Reactions: It catalyzes both Friedel-Crafts alkylation and acylation reactions.

[10][14]
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Cycloisomerization of Unsaturated Alcohols: It is used for the regioselective synthesis of

cyclic ethers.[9][15]

Ring Opening of Epoxides: It efficiently catalyzes the ring-opening of epoxides with alcohols

and amines, often in very small (ppm) amounts.[13][14]

Carbonylation Reactions: It serves as a co-catalyst in palladium-catalyzed

methoxycarbonylation reactions.[13][15]

Synthesis of Heterocycles: It has been employed in the synthesis of various heterocyclic

compounds, including tetrahydrofurans and tetrahydropyrans.[16]

Experimental Protocols
General Protocol for Al(OTf)₃-Catalyzed Intramolecular Hydroalkoxylation of Unactivated

Olefins:

This protocol is based on the work of Duñach and coworkers.[16][17]

Materials:

Aluminum trifluoromethanesulfonate (Al(OTf)₃)

γ,δ-unsaturated alcohol (substrate)

Anhydrous solvent (e.g., dichloromethane)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

1. To a solution of the γ,δ-unsaturated alcohol in the anhydrous solvent under an inert

atmosphere, add a catalytic amount of Al(OTf)₃ (typically 5 mol%).

2. Stir the reaction mixture at room temperature.

3. Monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.ottokemi.com/chemical-synthesis/aluminum-trifluoromethanesulfonate999-a-2468.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/515884
https://www.researchgate.net/publication/274150373_Aluminum_Trifluoromethanesulfonate
https://ujcontent.uj.ac.za/esploro/outputs/graduate/Aluminium-triflate-as-a-Lewis-acid/9910963907691
https://www.researchgate.net/publication/274150373_Aluminum_Trifluoromethanesulfonate
https://www.sigmaaldrich.com/HK/zh/product/aldrich/515884
https://www.researchgate.net/publication/7040877_AluminiumIII_Trifluoromethanesulfonate_as_an_Efficient_Catalyst_for_the_Intramolecular_Hydroalkoxylation_of_Unactivated_Olefins_Experimental_and_Theoretical_Approaches
https://www.researchgate.net/publication/7040877_AluminiumIII_Trifluoromethanesulfonate_as_an_Efficient_Catalyst_for_the_Intramolecular_Hydroalkoxylation_of_Unactivated_Olefins_Experimental_and_Theoretical_Approaches
https://pubmed.ncbi.nlm.nih.gov/16741907/
https://www.benchchem.com/product/b1224127?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

5. Extract the product with an organic solvent (e.g., diethyl ether).

6. Dry the combined organic layers over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure.

7. Purify the crude product by column chromatography on silica gel to afford the

corresponding cyclic ether.

Experimental Workflow: Hydroalkoxylation
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Caption: Experimental workflow for hydroalkoxylation.

Catalytic Mechanism: Lewis Acid Catalysis
The catalytic activity of aluminum triflate stems from its strong Lewis acidity. The aluminum

center can accept an electron pair from a Lewis base (e.g., the oxygen atom of a carbonyl

group or an alcohol). This coordination activates the substrate towards nucleophilic attack.[4]

[16][17]

In the intramolecular hydroalkoxylation of unsaturated alcohols, the proposed mechanism

involves the coordination of the aluminum triflate to the oxygen atom of the hydroxyl group.[16]

[17] This coordination increases the acidity of the hydroxyl proton, facilitating the subsequent

intramolecular attack of the hydroxyl group onto the double bond, leading to the formation of

the cyclic ether.[16][17]
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Catalytic Cycle: Intramolecular Hydroalkoxylation
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Caption: Proposed catalytic cycle for hydroalkoxylation.

Safety and Handling
Aluminum trifluoromethanesulfonate is corrosive and can cause severe skin burns and eye

damage.[2][3] It is essential to handle this compound with appropriate personal protective
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equipment, including gloves, goggles, and a lab coat.[1] Work should be conducted in a well-

ventilated fume hood.[1] Due to its hygroscopic nature, it should be stored under an inert

atmosphere at room temperature.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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